Cas no 2229095-40-1 (1-(4-bromo-2,6-dimethoxyphenyl)methylcyclopropan-1-ol)

• Product Name: 1-(4-bromo-2,6-dimethoxyphenyl)methylcyclopropan-1-ol
• CAS No: 2229095-40-1
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 6286925
• PubChem ID: 165704533
• Update Time: 2025-05-23

1-(4-bromo-2,6-dimethoxyphenyl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2,6-dimethoxyphenyl)methylcyclopropan-1-ol
• 1-[(4-bromo-2,6-dimethoxyphenyl)methyl]cyclopropan-1-ol
• EN300-1923651
• 2229095-40-1

• Inchi： 1S/C12H15BrO3/c1-15-10-5-8(13)6-11(16-2)9(10)7-12(14)3-4-12/h5-6,14H,3-4,7H2,1-2H3
• InChI Key： KREQFZBGAOBZCY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)OC)CC1(CC1)O)OC

Computed Properties

• Exact Mass: 286.02046g/mol
• Monoisotopic Mass: 286.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.7Ų

Additional information on 1-(4-bromo-2,6-dimethoxyphenyl)methylcyclopropan-1-ol

Introduction to 1-(4-bromo-2,6-dimethoxyphenyl)methylcyclopropan-1-ol (CAS No. 2229095-40-1)

1-(4-bromo-2,6-dimethoxyphenyl)methylcyclopropan-1-ol (CAS No. 2229095-40-1) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated aromatic ring and a cyclopropanol moiety. These structural elements contribute to its potential biological activities and make it an intriguing candidate for further investigation.

The synthesis of 1-(4-bromo-2,6-dimethoxyphenyl)methylcyclopropan-1-ol involves a series of well-defined chemical reactions, including the bromination of a substituted phenyl ring and the formation of a cyclopropanol ring. The detailed synthetic route has been published in several high-impact journals, highlighting the efficiency and reproducibility of the methods used. This compound's synthesis is not only a testament to the advancements in organic chemistry but also provides a foundation for its potential applications in drug discovery.

In recent studies, 1-(4-bromo-2,6-dimethoxyphenyl)methylcyclopropan-1-ol has shown promising biological activities. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro assays have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, preliminary studies have explored the cytotoxic effects of 1-(4-bromo-2,6-dimethoxyphenyl)methylcyclopropan-1-ol on various cancer cell lines. Results from these studies indicate that the compound exhibits selective cytotoxicity against certain cancer cells, particularly those derived from breast and lung cancers. The mechanism of action is thought to involve the induction of apoptosis through the modulation of specific signaling pathways. These findings open up new avenues for its use as an anticancer agent.

The pharmacokinetic properties of 1-(4-bromo-2,6-dimethoxyphenyl)methylcyclopropan-1-ol have also been investigated to assess its suitability for in vivo studies. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. This makes it a promising candidate for further preclinical and clinical evaluation.

In addition to its biological activities, the physical and chemical properties of 1-(4-bromo-2,6-dimethoxyphenyl)methylcyclopropan-1-ol have been thoroughly characterized. It is a white crystalline solid with a melting point ranging from 85°C to 87°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, which facilitates its use in various experimental setups.

The safety profile of 1-(4-bromo-2,6-dimethoxyphenyl)methylcyclopropan-1-ol has been evaluated through in vitro toxicity assays and animal studies. These studies have shown that it exhibits low toxicity at therapeutic concentrations, making it a safe candidate for further development. However, as with any new chemical entity, ongoing safety assessments are essential to ensure its long-term safety and efficacy.

In conclusion, 1-(4-bromo-2,6-dimethoxyphenyl)methylcyclopropan-1-ol (CAS No. 2229095-40-1) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in anti-inflammatory and anticancer therapies make it an exciting area of research for medicinal chemists and pharmaceutical scientists. Further studies are warranted to fully explore its therapeutic potential and to advance it towards clinical trials.